4-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)butanoic acid

Specification

• CAS No.: 879040-95-6
• Molecular Formula: C12H13NO4
• Molecular Weight: 235.24 g/mol
• IUPAC Name: 4-(3-oxo-1,4-benzoxazin-4-yl)butanoic acid
• Standard InChI: InChI=1S/C12H13NO4/c14-11-8-17-10-5-2-1-4-9(10)13(11)7-3-6-12(15)16/h1-2,4-5H,3,6-8H2,(H,15,16)
• Standard InChI Key: VCUKRAAGUIPUJF-UHFFFAOYSA-N
• SMILES: C1C(=O)N(C2=CC=CC=C2O1)CCCC(=O)O
• Canonical SMILES: C1C(=O)N(C2=CC=CC=C2O1)CCCC(=O)O

Introduction

Applications and Research Findings

While specific research findings on 4-(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)butanoic acid are scarce, its analogs provide insights into potential applications:

• Pharmaceutical Development: Benzoxazine derivatives are explored for anti-inflammatory and analgesic properties, suggesting potential therapeutic uses.

• Agricultural Chemistry: These compounds are used in formulating herbicides and pesticides, enhancing crop protection.

• Biochemical Research: They are studied for insights into metabolic pathways and enzyme interactions.

• Material Science: Investigated for roles in creating advanced materials like polymers.

• Cosmetic Formulations: Incorporated for antioxidant properties.

Comparison with Analogous Compounds

4-(6-Methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)butanoic acid is a closely related compound with documented applications in pharmaceuticals, agriculture, and material science. The addition of a methyl group may enhance certain properties, such as solubility or biological activity.

Compound	Molecular Formula	Molecular Weight (g/mol)	Applications
4-(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)butanoic acid	Not explicitly provided	Expected around 250-280	Potential in pharmaceuticals, agriculture, and materials
4-(6-Methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)butanoic acid	C13H15NO4	Not explicitly provided	Pharmaceutical development, agricultural chemistry, biochemical research, material science, cosmetic formulations